3,4,15-Trihydroxy-12,13-epoxytrichothec-9-en-8-yl 3-methylbutanoate

• Molecular Formula: C20H30O7
• Molecular Weight: 382.4 g/mol
• IUPAC Name: [(1S,2R,4S,7R,9R,10R,11S)-10,11-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
• InChI: InChI=1S/C20H30O7/c1-10(2)5-14(22)26-12-7-19(8-21)13(6-11(12)3)27-17-15(23)16(24)18(19,4)20(17)9-25-20/h6,10,12-13,15-17,21,23-24H,5,7-9H2,1-4H3/t12-,13+,15+,16+,17+,18+,19+,20?/m0/s1
• InChI Key: DDAUKBBLCGQHIP-VFVREVADSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@](C[C@@H]1OC(=O)CC(C)C)([C@]3([C@@H]([C@H]([C@H](C34CO4)O2)O)O)C)CO
• SMILES: CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)CO
• Pictograms: Acute Toxic; Irritant
• synonyms: 3,4,15-trihydroxy-8-(3-methylbutyryloxy)-1,2,3-epoxytrichothec--9-ene; scirpentriol; T-2 triol

Description

3,4,15-Trihydroxy-12,13-epoxytrichothec-9-en-8-yl 3-methylbutanoate is a trichothecene.

Scientific Research Applications

Biosynthesis Studies

• Intermediacy in Trichothecenes Biosynthesis : Isotrichodermin and 12,13-epoxytrichothec-9-ene have been identified as intermediates in the biosynthesis of trichothecenes like 3-acetyldeoxynivalenol and sambucinol, emphasizing their role in the biosynthetic pathway of these compounds (Zamir et al., 1990).

Chemical Studies

• Chemical Reactions and Rearrangements : Studies on 7-hydroxy-12,13-epoxytrichothec-9-en-8-one derivatives (related to nivalenol and vomitoxin) reveal their rearrangement under specific conditions, providing insights into their structural dynamics (Grove, 1985).

Mycotoxin Research

• Mycotoxin Interconversions : Research into the partial synthesis of trichothecenes, including their epi-epoxides, sheds light on the chemical nature and potential applications of these compounds in understanding mycotoxin behavior (Cameron & Colvin, 1989).
• Trichothecene Cytotoxicity : Investigations into the cytotoxic effects of various trichothecenes, including derivatives of 12,13-epoxytrichothec-9-ene, offer valuable data for assessing their impact on human health (Choi et al., 1996).

Synthetic Applications

• Synthetic Approaches : Efforts in synthesizing compounds like scirpene from 3-methoxyacetophenone demonstrate advanced methods in creating these complex structures, contributing to the field of organic synthesis (Nemoto et al., 1999).

Analytical Techniques

• Analytical Isolation and Identification : Advanced techniques such as high-pressure liquid chromatography have been utilized to isolate and identify derivatives of 12,13-epoxytrichothec-9-ene, aiding in the accurate characterization of these substances (Bennett et al., 1981).

Molecular Studies

• Simulation in Cancer Treatment : Theoretical studies on the interaction of molecules like Deoxynivalenol with human cancer cells provide a framework for understanding their potential therapeutic applications (Heidari & Gobato, 2018).

Biological Interactions

• Microbial Modifications : Research comparing microbial and chemical modifications of trichothecene mycotoxins offers insight into the biological processing of these compounds (Yoshizawa & Morooka, 1975).